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Compound Name: 4,4'-Dihydroxybiphenyl

Cat. No.: B160632

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,4'-Dihydroxybiphenyl (CAS 92-
88-6), a versatile organic compound with significant applications in polymer chemistry and
notable biological activities relevant to drug discovery and development. This document
consolidates its physicochemical properties, spectroscopic data, synthesis and purification
protocols, safety and toxicological information, and explores its roles as a tyrosinase inhibitor
and an estrogen receptor modulator. Detailed experimental methodologies and visual diagrams
of key pathways and workflows are included to support researchers in their practical
applications of this compound.

Physicochemical Properties

4,4'-Dihydroxybiphenyl, also known as 4,4'-biphenol, is a white to off-white or light beige
crystalline solid.[1][2] It is characterized by its high melting point and thermal stability. While
sparingly soluble in water, it readily dissolves in organic solvents such as ethanol, ether,
methanol, and acetone.[3][4][5]

Table 1: Physicochemical Properties of 4,4'-Dihydroxybiphenyl
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Property Value Reference(s)
CAS Number 92-88-6 [1]

Molecular Formula C12H1002 [3]

Molecular Weight 186.21 g/mol [3]
Appearance White to light yellow powder to B4

crystal

Melting Point 278-285 °C [31[4]

Boiling Point 280.69 °C (rough estimate) [4]

Density 1.22 g/cm3 [4]

Vapor Pressure

0.00000079 mmHg

[1]

pKa 9.74 £ 0.26 (Predicted) [4]
Insoluble in water; Soluble in
Solubility methanol, ethanol, ether, [3B1141[5]

acetone

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4,4'-

Dihydroxybiphenyl.

Table 2: Spectroscopic Data for 4,4'-Dihydroxybiphenyl
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Technique Data Highlights Reference(s)
1H NMR Spectra available for review. [61[7]
13C NMR Spectra available for review. [6]

Characteristic peaks for O-H
IR Spectroscopy and aromatic C-H and C-C [819]
bonds.

Molecular ion peak (M*) at m/z
Mass Spectrometry 186 [6][10][11]

_ Excitation peak at 267 nm and
UV-Vis o [12]
emission peak at 351 nm.

Synthesis and Purification

Several methods for the synthesis of 4,4'-Dihydroxybiphenyl have been reported, ranging
from classical approaches to more modern catalytic reactions.

Synthesis Protocols
a) Dehydrogenation of 4-(4-hydroxyphenyl)-3-cyclohexene-1-ol:

This method involves the use of a palladium-carbon catalyst.[13]

o Reactants: 4-(4-hydroxyphenyl)-3-cyclohexene-1-ol, 5% palladium-carbon, a-methylstyrene,
water.

e Procedure:
o Charge a stainless steel autoclave with the reactants.
o Replace the internal atmosphere with nitrogen.
o Heat the mixture to 200 °C for 3 hours.

o Pour the reaction mass into an aqueous sodium hydroxide solution and filter to remove the
catalyst.
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o Separate the organic layer.
o Neutralize the aqueous layer to pH 4 with hydrochloric acid to precipitate the product.
o Filter, wash with water, and dry the crystals.[13]

b) Alkaline Fusion of Dipotassium Salt of Biphenyl-4,4'-disulfonic Acid:

This industrial method involves high temperatures and alkaline conditions.[5]

o Reactants: Dipotassium salt of biphenyl-4,4'-disulfonic acid, potassium hydroxide, sodium
carbonate.

e Procedure:

[¢]

Heat potassium hydroxide and sodium carbonate to 280 °C in a stainless steel kettle.
o Introduce the dipotassium salt of biphenyl-4,4'-disulfonic acid.

o Increase the temperature to 320 °C and maintain for 3 hours.

o Cool the melt by adding water.

o Dilute the reaction mixture with water and acidify with concentrated hydrochloric acid to a
pH of 6.5 at 90 °C.

o Filter the resulting precipitate.

o Extract the product with acetone and remove the solvent.[5]
c) Decomposition of 4,4'-di(2-hydroxy-2-propyl)biphenyl:
This process uses hydrogen peroxide and an acid catalyst.[14]

o Reactants: 4,4'-di(2-hydroxy-2-propyl)biphenyl, hydrogen peroxide, acid catalyst (e.g.,
perchloric acid), acetonitrile.

e Procedure:
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[e]

Dissolve 4,4'-di(2-hydroxy-2-propyl)biphenyl in acetonitrile.

o

Add aqueous hydrogen peroxide.

[¢]

Add the acid catalyst dropwise while stirring at 30 °C.

[¢]

Continue stirring for 30 minutes.

[e]

The product can be quantified by high-performance liquid chromatography (HPLC).[14]

Purification Protocol

Crude 4,4'-Dihydroxybiphenyl can be purified by recrystallization.
e Solvents: Acetonitrile, methanol, or acetone are suitable recrystallization solvents.[14]

e Procedure:

[e]

Dissolve the crude product in the chosen solvent under heat.

[e]

Filter the hot solution to remove any insoluble impurities.

o

Cool the filtrate to allow for the crystallization of the purified product.

[¢]

Collect the crystals by filtration.

[¢]

Wash the crystals with a small amount of cold solvent.

[e]

Dry the purified crystals.[14]

Experimental Workflows
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Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4,4'-Dihydroxybiphenyl.

Biological Activity and Applications in Drug
Development

4,4'-Dihydroxybiphenyl has garnered interest in the pharmaceutical and cosmetic industries
due to its biological activities, primarily as a tyrosinase inhibitor and an estrogen receptor
modulator.

Tyrosinase Inhibition and Melanogenesis

Tyrosinase is a key enzyme in the biosynthesis of melanin, the primary pigment responsible for
skin, hair, and eye color.[3] Overproduction of melanin can lead to hyperpigmentation
disorders. 4,4'-Dihydroxybiphenyl has been identified as a potent competitive inhibitor of
tyrosinase, with an ICso value of 1.91 yM.[3] This inhibitory action leads to a suppression of
melanin biosynthesis, making it a compound of interest for applications in skin whitening and
treating hyperpigmentation.[3][15][16]
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Caption: Inhibition of the melanin biosynthesis pathway by 4,4'-Dihydroxybiphenyl.

Estrogenic Activity

4,4'-Dihydroxybiphenyl has demonstrated estrogenic activity in in vivo assays using

Saccharomyces cerevisiae hER.[17] Its structural similarity to diethylstilbestrol, a synthetic

nonsteroidal estrogen, suggests its potential to interact with estrogen receptors.[2] This

property makes it a subject of study for its potential endocrine-disrupting effects, as well as a

scaffold for the development of selective estrogen receptor modulators (SERMs) which have

applications in the treatment of hormone-dependent cancers and osteoporosis.
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Caption: Simplified diagram of estrogen receptor activation by 4,4'-Dihydroxybiphenyl.

Toxicology and Safety

4,4'-Dihydroxybiphenyl is considered to have low to moderate acute toxicity.[2] However, it
can cause skin and eye irritation, and may cause respiratory irritation.[1][4] It is harmful if it
comes into contact with the skin.[4] Chronic exposure in animal studies has been associated
with potential hepatotoxic effects.[2]

Table 3: Toxicological Data for 4,4'-Dihydroxybiphenyl
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Endpoint Species Route Value Reference(s)
LDso Mouse Intraperitoneal 100 mg/kg [18]
LDso Rat Oral 9850 mg/kg [18]
Fish (Oryzias
LCso (96h) _ - 12.8 mg/L [4]
latipes)
ECso (48h) Daphnia magna - 1.76 mg/L [4]
ECso (72h) Algae - 2.15 mg/L [4]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle in a well-ventilated place. Use local exhaust ventilation.[1][4]
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

o Skin Protection: Wear impervious clothing and chemical-resistant gloves.[4]

o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[4]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work
areas.[1]

Conclusion

4,4'-Dihydroxybiphenyl is a compound with a well-defined set of physicochemical properties
and a growing body of research highlighting its biological significance. For researchers in
materials science, it serves as a key monomer for high-performance polymers. For those in
drug development and cosmetology, its potent tyrosinase inhibitory activity presents a
promising avenue for the development of novel treatments for hyperpigmentation. Its
estrogenic properties, while necessitating careful toxicological assessment, also open up
possibilities for its use as a lead compound in the design of new therapeutics. This guide
provides a foundational resource to aid in the safe and effective utilization of 4,4'-
Dihydroxybiphenyl in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Dihydroxybiphenyl
(CAS 92-88-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160632#4-4-dihydroxybiphenyl-cas-number-92-88-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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